Cas no 2229599-54-4 (2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-ol
• CAS No: 2229599-54-4
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• CID: 6342167
• PubChem ID: 165652217
• Update Time: 2025-10-29

2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-ol
• EN300-1954267
• 2229599-54-4

• Inchi： 1S/C7H8F2O2/c1-5-2-3-11-6(5)7(8,9)4-10/h2-3,10H,4H2,1H3
• InChI Key： GTVYHPYFQIYMOI-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=C(C)C=CO1)F

Computed Properties

• Exact Mass: 162.04923582g/mol
• Monoisotopic Mass: 162.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-ol

2,2-Difluoro-2-(3-methylfuran-2-yl)ethan-1-ol (CAS No: 2229599-54-4)

Introduction to 2,2-Difluoro-2-(3-methylfuran-2-yl)ethan-1-ol

2,2-Difluoro-2-(3-methylfuran-2-yl)ethan-1-ol, a compound with the CAS registry number 2229599-54, is an intriguing organic molecule that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluorinated ethanediol backbone and a 3-methylfuran substituent. The presence of fluorine atoms and the furan ring introduces interesting electronic and steric properties, making this compound a valuable subject for research in drug discovery, material science, and synthetic chemistry.

Structural Features and Synthesis

The molecular structure of 2,2-difluoro-ethan-1-ol is defined by a central carbon atom bonded to two fluorine atoms and a hydroxyl group. The 3-methylfuran substituent adds complexity to the molecule, contributing to its potential as a building block in organic synthesis. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity.

Applications in Drug Discovery

The pharmacological potential of 3-methylfuran-substituted compounds has been extensively studied. Recent studies have highlighted the role of fluorinated alcohols in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, ethan-1-ol-based compounds have shown promise as leads for anti-inflammatory and antiviral agents. The unique combination of fluorine atoms and the furan ring in this compound makes it an attractive candidate for further exploration in medicinal chemistry.

Environmental Impact and Safety Considerations

In addition to its pharmacological applications, the environmental fate of CAS No: 2229599-54-4 compounds has been a topic of interest. Studies have examined the biodegradation pathways of similar fluorinated alcohols under various environmental conditions. These investigations are crucial for understanding the long-term impact of such compounds on ecosystems and for developing sustainable practices in their synthesis and use.

Conclusion

In summary, 2,2-difluoro-(3-methylfuran)-ethanol, with its distinctive structural features and versatile functional groups, represents a valuable compound for both academic research and industrial applications. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in the field of organic chemistry.